Cas no 166766-05-8 (2,1,3-Benzoxadiazol-4-amine, 5-(phenylazo)-)

• Product Name: 2,1,3-Benzoxadiazol-4-amine, 5-(phenylazo)-
• CAS No: 166766-05-8
• MF: C₁₂H₉N₅O
• MW: 239.232761144638
• CID: 1347581
• PubChem ID: 617336
• Update Time: 2025-04-20

2,1,3-Benzoxadiazol-4-amine, 5-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine, 5-(phenylazo)-
• SR-01000356369-1
• STK833856
• 166766-05-8
• 5-[(E)-phenyldiazenyl]-2,1,3-benzoxadiazol-4-amine
• 4-Amino-5-phenylazobenzofurazan
• DTXSID001041354
• SR-01000356369
• 5-[(E)-Phenyldiazenyl]-2,1,3-benzoxadiazol-4-ylamine #
• ZUKVGNCKGQXBGE-CCEZHUSRSA-N
• 2,1,3-Benzoxadiazol-4-amine, 5-(2-phenyldiazenyl)-
• AKOS000676082

• Inchi： 1S/C12H9N5O/c13-11-9(6-7-10-12(11)17-18-16-10)15-14-8-4-2-1-3-5-8/h1-7H,13H2/b15-14+
• InChI Key： ZUKVGNCKGQXBGE-CCEZHUSRSA-N
• SMILES： O1N=C2C=CC(=C(C2=N1)N)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 239.08087
• Monoisotopic Mass: 239.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 89.66